Cas no 3959-23-7 (2-(benzenesulfonyl)acetic acid)
2-(Benzenesulfonyl)acetic acid is a sulfone-containing carboxylic acid derivative with the molecular formula C₈H₈O₄S. This compound is characterized by its benzenesulfonyl group attached to an acetic acid moiety, making it a versatile intermediate in organic synthesis. It is particularly useful in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals due to its reactive sulfonyl and carboxyl functional groups. The compound exhibits moderate solubility in polar organic solvents and can participate in various reactions, including nucleophilic substitutions and condensations. Its structural features enable applications in the development of biologically active molecules, where the sulfonyl group often enhances binding affinity or metabolic stability. Proper handling and storage are recommended due to its potential reactivity.
3959-23-7 structure
Product Name:2-(benzenesulfonyl)acetic acid
CAS No:3959-23-7
MF:C8H8O4S
MW:200.211721420288
MDL:MFCD00025042
CID:84894
PubChem ID:59543
Update Time:2025-06-07
2-(benzenesulfonyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Phenylsulfonyl)acetic acid
- Phenylsulfonyl acetic acid
- (Benzenesulphonyl)acetic acid
- (Phenylsulfonyl)acetic acid
- 2-(benzenesulfonyl)acetic acid
- (PHENYLSULPHONYL)ACETIC ACID
- 2-(Phenylsulfonyl)-acetic acid
- BB 0219436
- 2-(phenylsulfonyl)ethanoic acid
- VS-01968
- 2-(phenylsulfonyl) acetic acid
- MFCD00025042
- benzenesulfonylacetic acid
- (phenylsulfonyl)aceticacid
- DTXSID10275641
- C8H8O4S
- YTEFAALYDTWTLB-UHFFFAOYSA-N
- Phenylsulfonylacetic acid
- EN300-69943
- phenyl sulfonylacetic acid
- FT-0605009
- NSC32353
- A824638
- (benzenesulfonyl)acetic acid
- Acetic acid, (phenylsulfonyl)-
- AKOS000271284
- 2-(benzenesulfonyl)-acetic acid
- SY109443
- 2-(phenylsulphonyl)acetic acid
- F2109-0039
- J-506524
- HMS1656A15
- SDCCGMLS-0065649.P001
- 3959-23-7
- NSC-32353
- SCHEMBL270706
- benzenesulfonyl-acetic acid
- ALBB-009424
- STK177432
- BBL008673
- DB-049441
- acetic acid, 2-phenylsulfonyl-
-
- MDL： MFCD00025042
- Inchi： 1S/C8H8O4S/c9-8(10)6-13(11,12)7-4-2-1-3-5-7/h1-5H,6H2,(H,9,10)
- InChI Key： YTEFAALYDTWTLB-UHFFFAOYSA-N
- SMILES： S(CC(=O)O)(C1C=CC=CC=1)(=O)=O
- BRN： 2504376
Computed Properties
- Exact Mass: 200.01400
- Monoisotopic Mass: 200.014329
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.8
- Topological Polar Surface Area: 79.8
Experimental Properties
- Density: 1.406
- Melting Point: 112 °C
- Boiling Point: 452.2 °C at 760 mmHg
- Flash Point: 227.3 °C
- Refractive Index: 1.566
- PSA: 79.82000
- LogP: 1.62570
2-(benzenesulfonyl)acetic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(benzenesulfonyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 005334-1g |
Phenylsulfonylacetic acid |
3959-23-7 | 99% | 1g |
￡15.00 | 2022-03-01 | |
| Fluorochem | 005334-5g |
Phenylsulfonylacetic acid |
3959-23-7 | 99% | 5g |
￡42.00 | 2022-03-01 | |
| Fluorochem | 005334-25g |
Phenylsulfonylacetic acid |
3959-23-7 | 99% | 25g |
￡105.00 | 2022-03-01 | |
| Fluorochem | 005334-100g |
Phenylsulfonylacetic acid |
3959-23-7 | 99% | 100g |
￡315.00 | 2022-03-01 | |
| Chemenu | CM304814-100g |
2-(Phenylsulfonyl)acetic acid |
3959-23-7 | 95+% | 100g |
$463 | 2021-06-16 | |
| Apollo Scientific | OR5366-1g |
(Phenylsulphonyl)acetic acid |
3959-23-7 | 98% | 1g |
£45.00 | 2024-07-20 | |
| Apollo Scientific | OR5366-5g |
(Phenylsulphonyl)acetic acid |
3959-23-7 | 98% | 5g |
£90.00 | 2024-07-20 | |
| Apollo Scientific | OR5366-25g |
(Phenylsulphonyl)acetic acid |
3959-23-7 | 98% | 25g |
£320.00 | 2024-07-20 | |
| Chemenu | CM304814-100g |
2-(Phenylsulfonyl)acetic acid |
3959-23-7 | 95+% | 100g |
$463 | 2022-06-11 | |
| abcr | AB466851-1 g |
2-(Phenylsulfonyl)acetic acid, min. 95%; . |
3959-23-7 | 1g |
€64.50 | 2023-07-18 |
2-(benzenesulfonyl)acetic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:3959-23-7)2-(benzenesulfonyl)acetic acid
Order Number:A824638
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):420.0
Email:sales@amadischem.com
2-(benzenesulfonyl)acetic acid Related Literature
-
Xianghua Li,Xuemin Wang,Chenjun Xu,Junkai Huang,Chengniu Wang,Xinyang Wang,Liqin He,Yong Ling Med. Chem. Commun. 2015 6 1130
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3959-23-7)2-(benzenesulfonyl)acetic acid
Purity:99%
Quantity:100g
Price ($):420.0